DERSALAZINE
DERSALAZINE
Brand Name:
Vulcanchem
CAS No.:
188913-58-8
VCID:
VC0066433
InChI:
InChI=1S/C35H32N6O4/c1-23-37-31-21-36-16-13-32(31)41(23)22-24-14-17-40(18-15-24)34(43)20-29(25-5-3-2-4-6-25)26-7-9-27(10-8-26)38-39-28-11-12-33(42)30(19-28)35(44)45/h2-13,16,19-21,24,38H,14-15,17-18,22H2,1H3,(H,44,45)/b29-20-,39-28+
SMILES:
CC1=NC2=C(N1CC3CCN(CC3)C(=O)C=C(C4=CC=CC=C4)C5=CC=C(C=C5)NN=C6C=CC(=O)C(=C6)C(=O)O)C=CN=C2
Molecular Formula:
C35H32N6O4
Molecular Weight:
600.7 g/mol
DERSALAZINE
CAS No.: 188913-58-8
Main Products
VCID: VC0066433
Molecular Formula: C35H32N6O4
Molecular Weight: 600.7 g/mol
| CAS No. | 188913-58-8 |
|---|---|
| Product Name | DERSALAZINE |
| Molecular Formula | C35H32N6O4 |
| Molecular Weight | 600.7 g/mol |
| IUPAC Name | (3E)-3-[[4-[(Z)-3-[4-[(2-methylimidazo[4,5-c]pyridin-1-yl)methyl]piperidin-1-yl]-3-oxo-1-phenylprop-1-enyl]phenyl]hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid |
| Standard InChI | InChI=1S/C35H32N6O4/c1-23-37-31-21-36-16-13-32(31)41(23)22-24-14-17-40(18-15-24)34(43)20-29(25-5-3-2-4-6-25)26-7-9-27(10-8-26)38-39-28-11-12-33(42)30(19-28)35(44)45/h2-13,16,19-21,24,38H,14-15,17-18,22H2,1H3,(H,44,45)/b29-20-,39-28+ |
| Standard InChIKey | PYDDRGVUBLLKNK-CMPAXRDWSA-N |
| Isomeric SMILES | CC1=NC2=C(N1CC3CCN(CC3)C(=O)/C=C(/C4=CC=CC=C4)\C5=CC=C(C=C5)N/N=C/6\C=CC(=O)C(=C6)C(=O)O)C=CN=C2 |
| SMILES | CC1=NC2=C(N1CC3CCN(CC3)C(=O)C=C(C4=CC=CC=C4)C5=CC=C(C=C5)NN=C6C=CC(=O)C(=C6)C(=O)O)C=CN=C2 |
| Canonical SMILES | CC1=NC2=C(N1CC3CCN(CC3)C(=O)C=C(C4=CC=CC=C4)C5=CC=C(C=C5)NN=C6C=CC(=O)C(=C6)C(=O)O)C=CN=C2 |
| Synonyms | DERSALAZINE |
| PubChem Compound | 9808813 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume